Cas no 1954-94-5 (4-amino-2-chlorobenzene-1-sulfonamide)

• Product Name: 4-amino-2-chlorobenzene-1-sulfonamide
• CAS No: 1954-94-5
• MF: C₆H₇ClN₂O₂S
• MW: 206.649978876114
• MDL: MFCD11124505
• CID: 96015
• PubChem ID: 12533522
• Update Time: 2025-04-23

4-amino-2-chlorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-amino-2-chloro-
• 4-amino-2-chlorobenzenesulfonamide
• 4-amino-2-chlorobenzene-1-sulfonamide
• BAA95494
• DTXSID20501584
• 1954-94-5
• E76539
• BS-50668
• 3-Chloro-4-sulphamoylaniline
• CS-0162699
• SCHEMBL1383117
• EN300-271541
• NIDOTDANGJJHPU-UHFFFAOYSA-N

• MDL： MFCD11124505
• Inchi： 1S/C6H7ClN2O2S/c7-5-3-4(8)1-2-6(5)12(9,10)11/h1-3H,8H2,(H2,9,10,11)
• InChI Key： NIDOTDANGJJHPU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1S(N)(=O)=O)N

Computed Properties

• Exact Mass: 205.99181
• Monoisotopic Mass: 205.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 94.6Ų

Experimental Properties

• PSA: 86.18

Additional information on 4-amino-2-chlorobenzene-1-sulfonamide

Benzenesulfonamide, 4-amino-2-chloro- (CAS No. 1954-94-5): A Comprehensive Overview

Benzenesulfonamide, 4-amino-2-chloro-, identified by its CAS number CAS No. 1954-94-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzenesulfonamides, which are known for their diverse applications in medicinal chemistry and material science. The presence of both amino and chloro substituents on the benzene ring imparts unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of Benzenesulfonamide, 4-amino-2-chloro- consists of a benzene ring substituted with a sulfonamide group at the 4-position and a chlorine atom at the 2-position. This specific arrangement contributes to its reactivity and makes it a versatile building block for further chemical modifications. The sulfonamide group is particularly important in medicinal chemistry due to its ability to form hydrogen bonds and its role as a pharmacophore in many drug molecules.

In recent years, Benzenesulfonamide, 4-amino-2-chloro- has been extensively studied for its potential applications in the development of new pharmaceutical agents. One of the most promising areas of research involves its use as a precursor in the synthesis of sulfonamide-based drugs. Sulfonamides are well-known for their antimicrobial properties and have been widely used in the treatment of various infections. The introduction of amino and chloro groups enhances the pharmacological activity of these compounds, making them more effective against a range of pathogens.

Recent studies have highlighted the role of Benzenesulfonamide, 4-amino-2-chloro- in the development of novel anticancer agents. Researchers have discovered that derivatives of this compound exhibit significant inhibitory effects on certain cancer cell lines. The mechanism of action involves interference with key cellular processes such as DNA replication and cell signaling pathways. These findings have opened up new avenues for the development of targeted cancer therapies.

The synthetic pathways involving Benzenesulfonamide, 4-amino-2-chloro- are also of great interest to chemists. The compound can be synthesized through various methods, including nucleophilic aromatic substitution and condensation reactions. These synthetic routes allow for the introduction of additional functional groups, further expanding the potential applications of this compound.

The pharmaceutical industry has shown particular interest in Benzenesulfonamide, 4-amino-2-chloro- due to its versatility as an intermediate. Its structural features make it suitable for use in the synthesis of a wide range of drug candidates. For instance, it has been used in the development of nonsteroidal anti-inflammatory drugs (NSAIDs) and antiviral agents. The ability to modify its structure allows researchers to fine-tune its pharmacological properties, enhancing its efficacy and reducing potential side effects.

In addition to its pharmaceutical applications, Benzenesulfonamide, 4-amino-2-chloro- has found utility in other areas such as material science. Its unique chemical properties make it suitable for use in the development of advanced materials with specific functionalities. For example, it has been explored as a component in conductive polymers and liquid crystals.

The environmental impact of using Benzenesulfonamide, 4-amino-2-chloro- as a chemical intermediate is also an important consideration. Research has been conducted to assess its biodegradability and potential toxicity. Studies have shown that under controlled conditions, this compound can be safely handled and disposed of without significant environmental harm.

The future prospects for Benzenesulfonamide, 4-amino-2-chloro- are promising, with ongoing research aimed at uncovering new applications and improving synthetic methodologies. As our understanding of its chemical properties continues to grow, so too will its role in pharmaceuticals and other industries.